Cas no 2228234-35-1 (2-(2-methylpyridin-4-yl)cyclopropylmethanamine)

• Product Name: 2-(2-methylpyridin-4-yl)cyclopropylmethanamine
• CAS No: 2228234-35-1
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6080193
• PubChem ID: 165855265
• Update Time: 2025-05-20

2-(2-methylpyridin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpyridin-4-yl)cyclopropylmethanamine
• [2-(2-methylpyridin-4-yl)cyclopropyl]methanamine
• 2228234-35-1
• EN300-1866941

• Inchi： 1S/C10H14N2/c1-7-4-8(2-3-12-7)10-5-9(10)6-11/h2-4,9-10H,5-6,11H2,1H3
• InChI Key： LOHLMIHUXBLXTE-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-methylpyridin-4-yl)cyclopropylmethanamine

Introduction to 2-(2-methylpyridin-4-yl)cyclopropylmethanamine (CAS No: 2228234-35-1)

2-(2-methylpyridin-4-yl)cyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2228234-35-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amines, characterized by its unique structural framework that combines a cyclopropyl group with a pyridine moiety. The presence of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The molecular structure of 2-(2-methylpyridin-4-yl)cyclopropylmethanamine consists of a cyclopropyl ring attached to an amine group, which is further linked to a pyridine ring substituted with a methyl group at the 2-position. This arrangement creates a molecule with both steric and electronic features that are conducive to interactions with biological targets. The pyridine ring, in particular, is well-known for its ability to engage in hydrogen bonding and π-stacking interactions, making it a valuable scaffold in drug design.

In recent years, there has been a surge in research focused on developing novel small molecules for therapeutic purposes. Among these, compounds that incorporate pyridine derivatives have shown remarkable promise due to their versatility and efficacy. The specific combination of the cyclopropyl and methylpyridine groups in 2-(2-methylpyridin-4-yl)cyclopropylmethanamine positions it as a candidate for further exploration in various pharmacological contexts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The cyclopropyl group, known for its rigid three-membered ring structure, can introduce conformational constraints that may enhance binding affinity to biological targets. Meanwhile, the methylpyridine moiety provides a hydrogen bond acceptor site, which is crucial for stabilizing interactions within biological systems. These features make 2-(2-methylpyridin-4-yl)cyclopropylmethanamine an attractive building block for medicinal chemists seeking to develop new drugs.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging techniques such as molecular docking and quantum mechanical calculations, researchers can gain insights into how 2-(2-methylpyridin-4-yl)cyclopropylmethanamine might interact with specific proteins or enzymes. These studies have suggested that the compound could exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation.

The pharmaceutical industry has long been interested in developing drugs that target protein-protein interactions (PPIs), which are often difficult to inhibit with traditional small molecules. The unique structural features of 2-(2-methylpyridin-4-yl)cyclopropylmethanamine make it a promising candidate for disrupting PPIs by occupying binding pockets or modulating the conformation of target proteins. Such interactions are critical for numerous biological processes, and inhibiting them could lead to novel therapeutic strategies.

In addition to its potential as an enzyme inhibitor, 2-(2-methylpyridin-4-yl)cyclopropylmethanamine has also been explored as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways without causing widespread off-target effects. The structural motifs present in 2-(2-methylpyridin-4-yl)cyclopropylmethanamine suggest that it could be modified to target particular kinase families effectively.

The synthesis of 2-(2-methylpyridin-4-yl)cyclopropylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common approach involves the reaction of cyclopropanecarboxaldehyde with 4-methylpyridine derivatives under appropriate conditions to form the desired amine product. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale studies and commercial applications.

Evaluation of the pharmacokinetic properties of 2-(2-methylpyridin-4-yl)cyclopropylmethanamine is essential before it can be considered for clinical use. Studies have begun to assess its solubility, stability, metabolic degradation pathways, and potential toxicity profiles. These assessments are critical for determining whether the compound can reach effective concentrations at target sites within the body and whether it will be safe for prolonged administration.

The development of novel drug candidates is often hampered by issues related to drug-likeness, such as poor solubility or rapid metabolism. However, modifications to the structure of 2-(2-methylpyridin-4-yl)cyclopropylmethanamine may help address these challenges while retaining or enhancing its biological activity. For instance, introducing fluorine atoms or other substituents could improve solubility without significantly altering the core pharmacophore.

Collaborative efforts between academic researchers and industry scientists have accelerated the discovery and optimization of compounds like 2-(2-methylpyridin-4-yl)cyclopropylmethanamine. By combining experimental data with computational modeling, teams can rapidly screen large libraries of analogs and identify promising candidates for further development. This interdisciplinary approach has been instrumental in advancing drug discovery programs worldwide.

The future prospects for 2-(2-methylpyridin-4-yl)cyclopropylmethanamine appear promising, with ongoing research aimed at elucidating its full therapeutic potential. As our understanding of disease mechanisms continues to grow, so does the demand for innovative therapeutic agents like this one. Whether used as a standalone drug or as part of combination therapies, 2-(2-methylpyridin-4-yl)cyclopropylmethanamine represents an important contribution to modern medicine.